Cas no 1226442-31-4 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide
• CAS No: 1226442-31-4
• MF: C₂₅H₂₆N₄O₂
• MW: 414.499545574188
• CID: 5394009
• Update Time: 2025-06-29

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-Cyano-6-ethoxy-4-quinolinyl)-N-(3-methylphenyl)-4-piperidinecarboxamide
• 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide

• Inchi： 1S/C25H26N4O2/c1-3-31-21-7-8-23-22(14-21)24(19(15-26)16-27-23)29-11-9-18(10-12-29)25(30)28-20-6-4-5-17(2)13-20/h4-8,13-14,16,18H,3,9-12H2,1-2H3,(H,28,30)
• InChI Key： RQRQYMXPGTXLLK-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC=CC(C)=C2)=O)CC1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.6±55.0 °C(Predicted)
• pka: 14.58±0.70(Predicted)

Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide

Professional Introduction to 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide (CAS No: 1226442-31-4)

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1226442-31-4, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including a quinolin-4-yl moiety and a piperidine ring, which are known to contribute to its unique pharmacological properties.

The quinolin-4-yl group in 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Quinoline derivatives have a long history of use in medicine, with several well-known drugs such as chloroquine and quinine being derived from this scaffold. The incorporation of an ethoxy group at the 6-position and a cyano group at the 3-position further modulates the electronic and steric properties of the quinoline ring, potentially enhancing its interaction with biological targets.

The piperidine ring in the compound’s name, N-(3-methylphenyl)piperidine-4-carboxamide, is another critical feature that contributes to its pharmacological profile. Piperidine derivatives are widely recognized for their role as pharmacophores in various therapeutic agents, including antipsychotics, antivirals, and antihistamines. The presence of a carboxamide group at the 4-position of the piperidine ring introduces a polar moiety that can enhance binding affinity to biological receptors. Additionally, the 3-methylphenyl substituent adds another layer of complexity to the molecule’s interactions with biological systems.

Recent research has highlighted the potential of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide as a lead compound for developing novel therapeutic agents. Studies have demonstrated that this compound exhibits interesting pharmacological activities, particularly in the context of inhibiting certain enzymes and receptors involved in cancer progression. The quinoline scaffold, combined with the piperidine moiety, appears to synergize effectively to produce a molecule with potent biological effects.

In vitro studies have shown that this compound interacts with various targets, including kinases and transcription factors that are implicated in tumor growth and survival. The specific arrangement of functional groups on the quinoline and piperidine rings appears to optimize binding interactions with these targets, leading to inhibitory effects that could be therapeutically relevant. For instance, modifications at the 3-cyano position have been shown to enhance binding affinity to certain kinases, suggesting that further optimization could lead to even more potent inhibitors.

The ethoxy group at the 6-position of the quinoline ring also plays a crucial role in determining the compound’s biological activity. This group can influence both the electronic properties of the ring and its solubility in biological media, which are critical factors for drug efficacy. By tuning this substituent, researchers can fine-tune the pharmacokinetic properties of the molecule, ensuring better absorption, distribution, metabolism, and excretion (ADME) profiles.

Advances in computational chemistry have also facilitated the design and optimization of molecules like 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide. Molecular modeling techniques have been used to predict how different structural modifications will affect binding affinity and selectivity. These predictions have guided synthetic efforts toward creating analogs with improved pharmacological properties. For example, virtual screening has identified several derivatives that show enhanced activity against specific cancer-related targets while maintaining good selectivity over off-target proteins.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted quinoline precursors and piperidine derivatives, followed by functional group transformations such as cyanation and esterification. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The potential therapeutic applications of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-methylphenyl)piperidine-4-carboxamide are vast. Given its promising biological activities, this compound could be developed into a novel drug for treating various diseases, including cancer and inflammatory disorders. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into how best to translate these findings into clinical applications for human patients.

The development of new drugs is often a lengthy process that requires extensive testing and regulatory approval before reaching patients. However, compounds like 1-(3-cyano-6-ethoxyquinolin-4-yll)-N-(3-methylphenyl)piperidinee carboxamide offer hope for accelerating this process through innovative approaches such as structure-based drug design and high-throughput screening technologies. These methods allow researchers to rapidly identify promising candidates for further development while minimizing costs associated with traditional trial-and-error approaches.

In conclusion,1-(3-cyano -6 - ethoxy -quinolin - 4 - yl ) - N -( 3 - methyl phen yl ) - piperid ine - 4 - carbox amide (CAS No: 1226442 -31 -4) represents an exciting opportunity for pharmaceutical innovation . Its unique structural features make it a versatile scaffold for developing novel therapeutic agents . With continued research , it may one day contribute significantly toward improving human health by treating challenging diseases . As our understanding grows , so too will our abilityto harness nature’s chemistryfor beneficial purposes . This progress underscoresthe importanceof investing in scientific researchand education, which are essential foundationsfor future breakthroughs . By collaborating across disciplines, we can unlock new possibilitiesand create solutionsthat benefit society as a whole.